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Abstract

This technical guide provides a comprehensive overview of 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde, a key aromatic aldehyde intermediate. Also known by its synonym, 2-
iodoisovanillin, this compound holds significant potential in the fields of organic synthesis and
medicinal chemistry. This document details its physicochemical properties, outlines a logical
synthetic pathway, explores its potential applications in drug development based on the
bioactivity of related compounds, and provides guidance on its spectral characterization. This
guide is intended for researchers, chemists, and professionals in the pharmaceutical and
chemical industries who are interested in the synthesis and application of functionalized
aromatic compounds.

Introduction and Chemical Identity

3-Hydroxy-2-iodo-4-methoxybenzaldehyde is a substituted benzaldehyde with the chemical
formula CsH7IO3[1]. It is a solid at room temperature with a melting point in the range of 167-

174 °CJ[2]. The strategic placement of the hydroxyl, iodo, and methoxy groups on the benzene
ring makes it a versatile precursor for the synthesis of more complex molecules. The presence
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of the iodine atom, in particular, opens up possibilities for a variety of coupling reactions, which
are fundamental in modern organic synthesis and drug discovery.

Synonyms:
e 2-lodoisovanillin[2][3]
e 4-Formyl-2-hydroxy-3-iodoanisole[3]

The structural isomer, 5-iodoisovanillin, is a more commonly referenced compound in the
literature. However, the unique substitution pattern of 2-iodoisovanillin offers different steric and
electronic properties that can be exploited in the design of novel bioactive compounds.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical and spectroscopic properties of 3-Hydroxy-
2-iodo-4-methoxybenzaldehyde is essential for its identification, purification, and use in
subsequent reactions.

husicochemical .

Property Value Source
CAS Number 138490-94-5 [2][3]
Molecular Formula CsH7103 [1]
Molecular Weight 278.04 g/mol [2]
Appearance Solid [2]
Melting Point 167-174 °C [2]
SMILES COclcce(C=0)c(l)c1l0 [2]

1S/C8H7103/c1-12-6-3-2-5(4-
InChl (3]
10)7(9)8(6)11/h2-4,11H,1H3

Spectroscopic Characterization
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While a comprehensive, published set of interpreted spectra for 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde is not readily available, the expected spectral data can be predicted
based on its structure and data from similar compounds.

1H NMR (Proton Nuclear Magnetic Resonance): The 1H NMR spectrum is expected to show
distinct signals for the aldehydic proton, the aromatic protons, the methoxy group protons, and
the hydroxyl proton. The chemical shifts and coupling patterns of the aromatic protons will be
indicative of the substitution pattern on the benzene ring.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will provide
information on the number and types of carbon atoms in the molecule. Key signals will
correspond to the carbonyl carbon of the aldehyde, the aromatic carbons (with those attached
to iodine, oxygen, and the aldehyde group showing characteristic shifts), and the methoxy
carbon.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the
functional groups present. Key peaks would be expected for the O-H stretch of the hydroxyl
group, the C-H stretch of the aldehyde, the C=0 stretch of the aldehyde, and C-O stretches of
the ether and phenol.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. The fragmentation pattern can provide further structural information.

Synthesis of 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde

The synthesis of 3-Hydroxy-2-iodo-4-methoxybenzaldehyde can be approached through the
regioselective iodination of isovanillin (3-hydroxy-4-methoxybenzaldehyde). The directing
effects of the hydroxyl and methoxy groups on the aromatic ring are crucial for achieving the
desired substitution at the C2 position.

Proposed Synthetic Pathway

The synthesis involves a direct electrophilic iodination of isovanillin. The hydroxyl group is a
strongly activating, ortho-, para-directing group, while the methoxy group is also activating and
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ortho-, para-directing. The position ortho to the hydroxyl group (C2) is sterically accessible and
electronically activated, making it a likely site for iodination.

Electrophilic Aromatic
Isovanillin \ Substitution (lodination) .
(3-Hydroxy-4-methoxybenzaldehyde) ) .

lodinating Agent
(e.g., Iz, NIS)
Solvent

KB—Hydroxy—2—iodo—4—methoxybenzaldehyde)
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Caption: Proposed synthetic route to 3-Hydroxy-2-iodo-4-methoxybenzaldehyde.

Experimental Protocol (Proposed)

This protocol is based on established methods for the iodination of phenolic compounds and
related vanillin derivatives[4][5][6]. Optimization of reaction conditions may be necessary to
maximize the yield of the desired 2-iodo isomer.

Materials:

Isovanillin (3-hydroxy-4-methoxybenzaldehyde)

 lodine (I2) or N-lodosuccinimide (NIS)

» Suitable solvent (e.g., ethanol, acetic acid, or a biphasic system)

» Base (optional, e.g., sodium bicarbonate)

e Sodium thiosulfate (for quenching)

» Standard laboratory glassware and purification equipment (e.qg., for recrystallization or
column chromatography)

Procedure:

 Dissolution: Dissolve isovanillin in the chosen solvent in a round-bottom flask equipped with
a magnetic stirrer.
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» Addition of lodinating Agent: Add the iodinating agent (e.g., iodine or N-iodosuccinimide)
portion-wise to the stirred solution at room temperature or a slightly elevated temperature.
The reaction progress can be monitored by thin-layer chromatography (TLC).

o Reaction: Stir the reaction mixture until the starting material is consumed. The reaction time
will vary depending on the specific reagents and conditions used.

o Work-up: Upon completion, cool the reaction mixture and quench any unreacted iodine with
an aqueous solution of sodium thiosulfate.

« |solation: The product may precipitate from the solution upon the addition of water. If so, it
can be collected by filtration. Alternatively, the product can be extracted into an organic
solvent, washed, dried, and the solvent evaporated.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality of Experimental Choices:

o Choice of lodinating Agent: N-lodosuccinimide is often a milder and more selective iodinating
agent compared to molecular iodine, which can help in controlling the regioselectivity.

e Solvent System: The choice of solvent can influence the reactivity and selectivity of the
iodination reaction. Protic solvents like ethanol or acetic acid can facilitate the reaction.

o Temperature Control: Maintaining a controlled temperature is crucial to prevent side
reactions and the formation of di-iodinated products.

Applications in Drug Development and Medicinal
Chemistry

While specific drug development programs centered on 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde are not extensively documented in publicly available literature, its
structural motifs are present in various biologically active molecules. Vanillin and its derivatives
are known to possess a wide range of pharmacological activities, including antimicrobial,
antioxidant, anti-inflammatory, and anticancer properties[7].
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Potential as a Scaffold in Medicinal Chemistry

The functional groups of 2-iodoisovanillin provide multiple points for diversification, making it an
attractive scaffold for the synthesis of compound libraries for drug screening.

(3-Hydroxy-2-iodo-4-methoxybenzaldehyde)

erivatization Derivatization oupling Reactions

Aldehyde Group Hydroxyl Group lodine Atom
(C=0) (-OH) (-1)

Click to download full resolution via product page

Caption: Derivatization points on the 2-iodoisovanillin scaffold for medicinal chemistry.

o The Aldehyde Group: Can be readily converted into other functional groups such as
alcohols, carboxylic acids, or imines, allowing for the introduction of diverse substituents.

e The Hydroxyl Group: Can be alkylated or acylated to modify the lipophilicity and
pharmacokinetic properties of the molecule.

e The lodine Atom: Is a key feature for synthetic utility. It can participate in various carbon-
carbon and carbon-heteroatom bond-forming reactions, such as Suzuki, Heck, and
Sonogashira couplings, enabling the construction of complex molecular architectures.

Anticipated Biological Activities

Based on the known activities of related iodinated phenolic compounds and vanillin derivatives,
3-Hydroxy-2-iodo-4-methoxybenzaldehyde and its derivatives could be investigated for the

following biological activities:
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» Antimicrobial Activity: Vanillin and its derivatives have demonstrated activity against a range
of bacteria and fungi[7]. The introduction of a halogen atom like iodine can sometimes
enhance the antimicrobial potency of a compound.

» Anticancer Activity: Many phenolic compounds exhibit anticancer properties. Vanillin
derivatives have been shown to induce apoptosis and inhibit cell proliferation in various
cancer cell lines[8]. The unique electronic and steric properties of 2-iodoisovanillin could lead
to novel anticancer agents.

e Enzyme Inhibition: Isovanillin is a known inhibitor of aldehyde oxidase, an enzyme involved
in the metabolism of various drugs and xenobiotics[9]. It is plausible that 2-iodoisovanillin
could also exhibit inhibitory activity against this or other enzymes.

Safety and Handling

3-Hydroxy-2-iodo-4-methoxybenzaldehyde is classified as an irritant. It is important to
handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated
area or a fume hood.

Hazard Classifications:
o Skin Irritant[2]
o Eye Irritant[2]
o Respiratory Irritant[2]

Safety Precautions:

Wear protective gloves, safety glasses, and a lab coat.

Avoid inhalation of dust.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Store in a cool, dry, and well-ventilated place.
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Conclusion

3-Hydroxy-2-iodo-4-methoxybenzaldehyde is a valuable synthetic intermediate with
significant potential for applications in medicinal chemistry and drug discovery. Its synthesis via
the regioselective iodination of isovanillin is a feasible approach, and its versatile functional
groups allow for the creation of a diverse range of derivatives. Further research into the
biological activities of this compound and its analogs is warranted to fully explore its therapeutic
potential. This guide provides a solid foundation for researchers and scientists to understand
and utilize this promising chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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